Cas no 2034403-66-0 (3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide)

3,4-Difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide is a fluorinated benzamide derivative featuring a thiophene-furan hybrid substituent. This compound is of interest in medicinal chemistry and materials science due to its unique structural motifs, which combine electron-rich heterocycles with fluorine substitution. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability in pharmaceutical applications. The thiophene-furan moiety may contribute to π-conjugation, making it relevant for optoelectronic materials. Its well-defined molecular architecture allows for precise modifications in drug discovery or functional material design. The compound's synthetic versatility enables further derivatization, supporting its utility as an intermediate in research and development.
3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide structure
2034403-66-0 structure
Product name:3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
CAS No:2034403-66-0
MF:C16H11F2NO2S
MW:319.3258497715
CID:6118364
PubChem ID:121019106

3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
    • F6516-0064
    • 3,4-difluoro-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzamide
    • AKOS026702175
    • 3,4-difluoro-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzamide
    • 3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
    • 2034403-66-0
    • Inchi: 1S/C16H11F2NO2S/c17-12-5-3-10(8-13(12)18)16(20)19-9-11-4-6-14(21-11)15-2-1-7-22-15/h1-8H,9H2,(H,19,20)
    • InChI Key: OGYMLQLOFCQQGU-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CC=C(CNC(C2C=CC(=C(C=2)F)F)=O)O1

Computed Properties

  • Exact Mass: 319.04785609g/mol
  • Monoisotopic Mass: 319.04785609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 70.5Ų

3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6516-0064-20μmol
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
20μmol
$79.0 2023-09-08
Life Chemicals
F6516-0064-2mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
2mg
$59.0 2023-09-08
Life Chemicals
F6516-0064-50mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
50mg
$160.0 2023-09-08
Life Chemicals
F6516-0064-2μmol
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
2μmol
$57.0 2023-09-08
Life Chemicals
F6516-0064-4mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
4mg
$66.0 2023-09-08
Life Chemicals
F6516-0064-100mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
100mg
$248.0 2023-09-08
Life Chemicals
F6516-0064-10mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
10mg
$79.0 2023-09-08
Life Chemicals
F6516-0064-20mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
20mg
$99.0 2023-09-08
Life Chemicals
F6516-0064-25mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
25mg
$109.0 2023-09-08
Life Chemicals
F6516-0064-1mg
3,4-difluoro-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
2034403-66-0
1mg
$54.0 2023-09-08

Additional information on 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide

Introduction to 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide (CAS No. 2034403-66-0)

3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide, with the CAS number 2034403-66-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and incorporates fluorine atoms and heterocyclic moieties, which contribute to its distinct chemical and biological properties.

The molecular structure of 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide is characterized by a benzamide core substituted with difluoromethyl groups and a thiophene-furan hybrid moiety. The presence of these functional groups imparts several advantageous properties, such as enhanced lipophilicity, metabolic stability, and receptor binding affinity. These characteristics make it a promising candidate for various pharmaceutical applications.

Recent studies have focused on the biological activities of 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another significant application of 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide is in the treatment of neurological disorders. Preclinical studies have shown that it possesses neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide has also been extensively studied. In animal models, it has demonstrated favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile and minimal side effects further enhance its potential as a therapeutic agent.

In terms of synthetic chemistry, the preparation of 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide involves several well-established synthetic routes. One common approach is the coupling of 3,4-difluorobenzoyl chloride with 5-(thiophen-2-yl)furan-2-carbaldehyde followed by reductive amination. This method provides high yields and purity, making it suitable for large-scale production.

The potential of 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide extends beyond its direct therapeutic applications. It serves as a valuable lead compound for the development of novel drugs targeting specific biological pathways. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing off-target effects.

In conclusion, 3,4-difluoro-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide (CAS No. 2034403-66-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both academic research and pharmaceutical development.

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